Cas no 533869-43-1 (4-(dibutylsulfamoyl)-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]benzamide)

• Product Name: 4-(dibutylsulfamoyl)-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]benzamide
• CAS No: 533869-43-1
• MF: C₂₃H₂₇FN₄O₄S
• MW: 474.548287630081
• CID: 5850591
• PubChem ID: 2158901
• Update Time: 2025-05-25

4-(dibutylsulfamoyl)-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(N,N-dibutylsulfamoyl)-N-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)benzamide
• Benzamide, 4-[(dibutylamino)sulfonyl]-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-
• 533869-43-1
• F0559-0094
• 4-(dibutylsulfamoyl)-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]benzamide
• AKOS024583536

• Inchi： 1S/C23H27FN4O4S/c1-3-5-15-28(16-6-4-2)33(30,31)20-13-9-17(10-14-20)21(29)25-23-27-26-22(32-23)18-7-11-19(24)12-8-18/h7-14H,3-6,15-16H2,1-2H3,(H,25,27,29)
• InChI Key： DWUINBSEQACIQI-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(F)C=C2)O1)(=O)C1=CC=C(S(N(CCCC)CCCC)(=O)=O)C=C1

Computed Properties

• Exact Mass: 474.17370469g/mol
• Monoisotopic Mass: 474.17370469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.276±0.06 g/cm3(Predicted)
• pka: 9.82±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(dibutylsulfamoyl)-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]benzamide

Comprehensive Overview of 4-(dibutylsulfamoyl)-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]benzamide (CAS No. 533869-43-1)

4-(dibutylsulfamoyl)-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]benzamide, with the CAS number 533869-43-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of functional groups, including a dibutylsulfamoyl moiety, a fluorophenyl ring, and a 1,3,4-oxadiazole core, making it a versatile candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its structural complexity and ability to interact with biological targets.

In recent years, the demand for fluorinated compounds like 4-(dibutylsulfamoyl)-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]benzamide has surged, driven by their enhanced stability and bioavailability. The fluorophenyl group, in particular, is a hotspot in drug discovery, as it often improves metabolic resistance and binding affinity. This compound’s oxadiazole ring further adds to its appeal, as this heterocycle is known for its role in modulating enzyme activity and receptor interactions. Such properties align with current trends in precision medicine and targeted therapy, where molecular specificity is paramount.

From a synthetic chemistry perspective, CAS 533869-43-1 exemplifies the growing interest in sulfonamide derivatives, which are widely explored for their antimicrobial and anti-inflammatory properties. The dibutylsulfamoyl group in this compound may contribute to its solubility and pharmacokinetic profile, addressing common challenges in drug formulation. Additionally, the integration of a 1,3,4-oxadiazole linker is a strategic choice, as this fragment is often associated with improved drug-likeness and reduced toxicity. These attributes make the compound a promising subject for structure-activity relationship (SAR) studies.

The agrochemical sector also shows interest in 4-(dibutylsulfamoyl)-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]benzamide, particularly for its potential as a pesticide intermediate. Fluorinated compounds are increasingly used in crop protection due to their environmental persistence and efficacy at low doses. The oxadiazole and sulfonamide functionalities in this molecule could enable novel modes of action against resistant pests, aligning with the industry’s push for sustainable agriculture. This dual applicability in pharmaceuticals and agrochemicals underscores the compound’s interdisciplinary significance.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing CAS 533869-43-1, ensuring purity and consistency in research applications. The compound’s molecular weight and logP values are also key parameters for predicting its behavior in biological systems. As computational tools like molecular docking and QSAR modeling advance, researchers can further explore this compound’s interactions with proteins and enzymes, accelerating its development pipeline.

In summary, 4-(dibutylsulfamoyl)-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]benzamide represents a compelling case study in modern chemical innovation. Its multifaceted structure bridges gaps between medicinal chemistry, material science, and agrochemical design, offering solutions to contemporary challenges in these fields. With ongoing research, this compound may soon find applications in next-generation therapeutics or eco-friendly pest control, solidifying its role in scientific advancement.